Necrostatin 2 racemate

• CAS No.: 852391-15-2
• Product Name: Necrostatin 2 racemate
• Molecular Formula: C₁₃H₁₂ClN₃O₂
• Molecular Weight: 277.7 g/mol
• IUPAC Name: 5-[(7-chloro-1H-indol-3-yl)methyl]-3-methylimidazolidine-2,4-dione
• Standard InChI: InChI=1S/C13H12ClN3O2/c1-17-12(18)10(16-13(17)19)5-7-6-15-11-8(7)3-2-4-9(11)14/h2-4,6,10,15H,5H2,1H3,(H,16,19)
• Standard InChIKey: WIKGAEMMNQTUGL-UHFFFAOYSA-N
• SMILES: CN1C(=O)C(NC1=O)CC2=CNC3=C2C=CC=C3Cl
• Canonical SMILES: CN1C(=O)C(NC1=O)CC2=CNC3=C2C=CC=C3Cl
• Description: Necrostatin 2 is a potent necroptosis inhibitor with EC50 of 50 nM. Necroptosis is a regulated caspase-independent cell death mechanism that results in morphological features resembling necrosis. Necrostatin 2 inhibits receptor-interacting protein kinase 1 (RIPK1) autophosphorylation in vitro in a dose-dependent manner. Necrostatin 2 is superior to its structural analog Necrostatin-1 in blocking RIP1-dependent necroptosis due to improved potency. It is efficacious in an animal model of ischemic stroke.
• Purity: 98%
• Synonyms: Necrostatin 2 racemate; 852391-15-2; Necrostatin 2 (racemate); 5-((7-chloro-1H-indol-3-yl)methyl)-3-methylimidazolidine-2,4-dione
• Reference: 1: Teng X, Keys H, Jeevanandam A, Structure-activity relationship study of [1,2,3]thiadiazole necroptosis inhibitors. Bioorg Med Chem Lett. 2007 Dec 15;17(24):6836-40.; 2: Jagtap PG, Degterev A, Choi S, Structure-activity relationship study of tricyclic necroptosis inhibitors. J Med Chem. 2007 Apr 19;50(8):1886-95.; 3: Teng X, Degterev A, Jagtap P, Structure-activity relationship study of novel necroptosis inhibitors. Bioorg Med Chem Lett. 2005 Nov 15;15(22):5039-44.
• PubChem Compound: 643953
• Last Modified: Nov 11 2021